Cas no 57637-97-5 (N-Acetylaminomethylphosphoric Acid (>90%))

• Product Name: N-Acetylaminomethylphosphoric Acid (>90%)
• CAS No: 57637-97-5
• MF: C₃H₈NO₄P
• MW: 153.07368183136
• CID: 372232
• PubChem ID: 3017080
• Update Time: 2025-10-29

N-Acetylaminomethylphosphoric Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(acetylamino)methyl]-
• N-Acetylaminomethylphosphoric Acid
• (Acetamidomethyl)phosphonic acid
• N-ACETYLAMINOMETHYLPHOSPHONATE
• acetamidomethylphosphonic acid
• acetylamino-indol-3-ylmethyl-malonic acid diethyl ester
• Acetylamino-indol-3-ylmethyl-malonsaeure-diaethylester
• acetylaminomethanephosphonic acid
• N-acetylaminomethylphosphonic acid
• FDNUAHPLMXZWLS-UHFFFAOYSA-N
• N-(acetylaminomethyl)phosphonic acid
• N-acetyl-N-(phosphonomethyl)amine
• CHEBI:136674
• AKOS037621293
• N-acetylaminomethane phosphonic acid
• UNII-F5QHK899XY
• 57637-97-5
• SCHEMBL3888372
• DTXSID8074736
• Aminomethyl phosphonicacid N-acetyl; N-Acetylaminomethylphosphoric Acid
• F5QHK899XY
• Phosphonic acid, P-[(acetylamino)methyl]-
• [(acetylamino)methyl]phosphonic acid
• Q27277673
• PHOSPHONIC ACID, (ACETAMIDOMETHYL)-
• Phosphonic acid, ((acetylamino)methyl)-
• ((Acetylamino)methyl)phosphonic acid
• Aminomethyl phosphonic acid N-acetyl
• PHOSPHONIC ACID, P-((ACETYLAMINO)METHYL)-
• Aminomethyl phosphonic acid N-acetyl 100 microg/mL in Acetonitrile:Water
• N-Acetylaminomethylphosphoric Acid (>90%)
• P-[(Acetylamino)methyl]phosphonic acid

• Inchi： 1S/C3H8NO4P/c1-3(5)4-2-9(6,7)8/h2H2,1H3,(H,4,5)(H2,6,7,8)
• InChI Key： FDNUAHPLMXZWLS-UHFFFAOYSA-N
• SMILES： P(CNC(C)=O)(=O)(O)O

Computed Properties

• Exact Mass: 153.01900
• Monoisotopic Mass: 153.01909473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 99.93000
• LogP: 0.09800

Additional information on N-Acetylaminomethylphosphoric Acid (>90%)

Recent Advances in the Study of N-Acetylaminomethylphosphoric Acid (>90%) (CAS: 57637-97-5)

N-Acetylaminomethylphosphoric Acid (>90%) (CAS: 57637-97-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its high purity (>90%), has been the subject of recent studies due to its potential applications in drug development, enzyme inhibition, and as a building block for more complex chemical entities. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on optimizing the synthesis of N-Acetylaminomethylphosphoric Acid to achieve higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that improved the yield to over 90%, while maintaining high purity. The method involved the use of a catalytic system that minimized side reactions, making it more efficient and scalable for industrial applications. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In addition to synthesis, researchers have explored the biochemical properties of N-Acetylaminomethylphosphoric Acid. A study in Bioorganic & Medicinal Chemistry Letters (2024) investigated its role as a phosphatase inhibitor. The results indicated that the compound exhibits selective inhibition against certain phosphatases, which are implicated in various disease pathways, including cancer and neurodegenerative disorders. This finding opens new avenues for the development of targeted therapies.

Another area of interest is the use of N-Acetylaminomethylphosphoric Acid as a precursor for the synthesis of phosphoramidate prodrugs. A recent publication in ACS Chemical Biology (2023) highlighted its utility in the design of prodrugs that improve the bioavailability of antiviral agents. The study reported that derivatives of this compound showed enhanced stability and release profiles, making them promising candidates for oral drug formulations.

Despite these promising findings, challenges remain in the large-scale production and application of N-Acetylaminomethylphosphoric Acid. Issues such as cost-effectiveness, regulatory approval, and compatibility with existing drug formulations need to be addressed. Future research is expected to focus on overcoming these hurdles, with the ultimate goal of translating laboratory findings into clinical applications.

In conclusion, N-Acetylaminomethylphosphoric Acid (>90%) (CAS: 57637-97-5) continues to be a compound of great interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biochemical properties, and applications underscore its potential as a valuable tool in drug development. Ongoing studies are likely to further elucidate its mechanisms of action and expand its utility in therapeutic contexts.